Cas no 62243-62-3 (Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-)

• Product Name: Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-
• CAS No: 62243-62-3
• MF: C₆H₈F₅NO
• MW: 205.125839233398
• CID: 452778
• PubChem ID: 12647416
• Update Time: 2025-04-19

Propanamide, 2,2,3,3,3-pentafluoro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-
• 2,2,3,3,3-pentafluoro-N-propylpropanamide
• DTXSID50505595
• 62243-62-3
• IRIQFSKCRVNDSA-UHFFFAOYSA-N
• 2,2,3,3,3-Pentafluoro-N-propyl-propionamide

• Inchi： 1S/C6H8F5NO/c1-2-3-12-4(13)5(7,8)6(9,10)11/h2-3H2,1H3,(H,12,13)
• InChI Key： IRIQFSKCRVNDSA-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(NCCC)=O)F

Computed Properties

• Exact Mass: 205.05264
• Monoisotopic Mass: 205.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1